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Compound of Interest

Compound Name: Avocadene 1-acetate

Cat. No.: B1228289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of published findings on Avocadene 1-acetate,

a bioactive lipid derived from avocados (Persea americana). The focus is to present the data in

a structured manner to facilitate the replication of key experiments and to offer an objective

comparison with related compounds. This document summarizes quantitative data, details

experimental protocols, and visualizes relevant biological pathways and workflows.

Chemical and Physical Properties
Avocadene 1-acetate is a polyhydroxylated fatty alcohol, a class of acetogenins found in

avocados.[1] Its structure and properties are summarized below.
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Property Value Reference

CAS Number 24607-09-8 [1][2]

Molecular Formula C19H36O4 [1][2]

Molecular Weight 328.5 g/mol [1][2]

IUPAC Name

[(2S,4S)-2,4-

dihydroxyheptadec-16-enyl]

acetate

[1]

SMILES
CC(=O)OC--INVALID-LINK--

O">C@HO
[1]

Melting Point 58-59°C [1]

Physical Description Solid [1]

Extraction and Synthesis
Avocadene 1-acetate can be obtained through both natural extraction from avocado and

chemical synthesis.

Natural Extraction and Isolation
The extraction of Avocadene 1-acetate from avocado pulp, peel, or seed involves a multi-step

process to separate it from other lipids and plant materials.[1]

Experimental Workflow: Natural Extraction
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Extraction and Purification

Avocado Material

Freeze-Dried Pulp Nonpolar Extraction (Hexane)Lipid Removal Polar Extraction (Ethyl Acetate/Ethanol)Isolate Polar Compounds Silica Gel ChromatographyInitial Fractionation HPLC (C18 column)High-Purity Isolation Avocadene 1-acetate (>98% purity)
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Caption: Workflow for the extraction and purification of Avocadene 1-acetate from avocado.

Synthetic Methodologies
Synthetic routes to Avocadene 1-acetate and its stereoisomers have been developed, often

involving asymmetric reduction and diastereoselective reduction steps to establish the correct

stereochemistry of the hydroxyl groups.[3]

Biological Activity and Comparative Data
Avocadene 1-acetate and related acetogenins, such as avocadyne, have demonstrated a

range of biological activities, most notably in the modulation of cellular metabolism and

cytotoxicity against cancer cells.

Cytotoxicity in Acute Myeloid Leukemia (AML)
Studies have shown that avocadyne, a closely related compound, is cytotoxic to AML cells. The

addition of an acetoxy group to avocadyne's primary alcohol, as in Avocadene 1-acetate, has

been reported to attenuate this anti-AML activity.[4] The table below compares the cytotoxicity

of avocadyne and related compounds in AML cell lines.
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Compound Cell Line IC50 (µM) Reference

(2R,4R)-avocadyne TEX 2.33 ± 0.10 [4]

(2R,4R)-avocadyne AML2 11.41 ± 1.87 [4]

HATA (Heptadecanoic

acid terminal alkyne)
TEX 15.65 ± 0.57 [4]

HATA (Heptadecanoic

acid terminal alkyne)
AML2 22.60 ± 1.37 [4]

PATA (Palmitic acid

terminal alkyne)
TEX 52.93 ± 0.66 [4]

PATA (Palmitic acid

terminal alkyne)
AML2 64.44 ± 3.63 [4]

Nematocidal Activity
A crude avocado extract containing avocadene derivatives at a concentration of 2.5 µM was

found to be lethal to all L1 larvae of Caenorhabditis elegans.[5]

Mechanism of Action: Signaling Pathways
The primary mechanism of action for these acetogenins involves the disruption of mitochondrial

function, specifically the inhibition of fatty acid oxidation (FAO).[1][4]

Inhibition of Fatty Acid Oxidation (FAO)
Avocadyne has been shown to inhibit FAO, a metabolic pathway that AML cells are highly

dependent on.[4] This inhibition is believed to be a key contributor to its selective cytotoxicity.

The proposed mechanism involves the interaction with very-long-chain acyl-CoA

dehydrogenase (VLCAD), an enzyme in the FAO pathway.[4]
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Caption: Acetate-mediated activation of the mTOR signaling pathway.

Detailed Experimental Protocols
To facilitate the replication of these findings, the following are summaries of key experimental

protocols described in the literature.

Cell Viability Assay
Cell Culture: TEX and AML2 leukemia cells are grown in IMDM supplemented with 15% FBS

and 2 mM L-glutamine. [4]* Treatment: Cells are treated with varying concentrations of the

test compounds (e.g., 0.1–100 µM) for 72 hours. [4]* Analysis: Cell viability is assessed

using flow cytometry. [4]

Co-Immunoprecipitation (Co-IP) for VLCAD Interaction
Cell Treatment: AML2 cells (10x10^6) are treated with 10 µM of the compound for 3 hours.

[4]* Antibody Coupling: Anti-VLCAD antibody is coupled to magnetic beads. [4]* Cell Lysis:

Cells are lysed with RIPA buffer. [4]* Immunoprecipitation: The cell lysate is incubated with

the antibody-coupled beads.

Elution: The VLCAD protein is eluted from the beads.

Analysis: The eluted fraction is analyzed by immunoblotting and LC/MS/MS for avocadyne

quantification. [4]

High-Performance Liquid Chromatography (HPLC)
Column: Reverse-phase C18 column. [1]* Mobile Phase: A gradient of water and acetonitrile

with 0.1% formic acid or 10 mM ammonium acetate is used. [4]* Detection: Mass
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spectrometry (UHPLC-MS). [4] This guide provides a starting point for researchers interested

in the biological activities of Avocadene 1-acetate and related compounds. The provided

data and protocols, compiled from published literature, should aid in the design of new

experiments and the verification of existing findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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